Cas no 1160573-27-2 (4-Bromo-2,5-dichloro-6-fluorobenzoic acid)

• Product Name: 4-Bromo-2,5-dichloro-6-fluorobenzoic acid
• CAS No: 1160573-27-2
• MF: C₇H₂BrCl₂FO₂
• MW: 287.897983074188
• MDL: MFCD11845997
• CID: 4574209
• Update Time: 2023-04-05

4-Bromo-2,5-dichloro-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dichloro-6-fluorobenzoic acid

• MDL： MFCD11845997
• Inchi： 1S/C7H2BrCl2FO2/c8-2-1-3(9)4(7(12)13)6(11)5(2)10/h1H,(H,12,13)
• InChI Key： NABZUAHIFQFLAU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C(Cl)=C(Br)C=C1Cl

Computed Properties

• Exact Mass: 285.86
• Monoisotopic Mass: 285.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2